N-benzyl-N-(2-cyanoethyl)isonicotinamide

• IUPAC Name: N-benzyl-N-(2-cyanoethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H15N3O/c17-9-4-12-19(13-14-5-2-1-3-6-14)16(20)15-7-10-18-11-8-15/h1-3,5-8,10-11H,4,12-13H2
• InChI Key: VVECVAHBDVHUMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCC#N)C(=O)C2=CC=NC=C2
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

N-benzyl-N-(2-cyanoethyl)isonicotinamide (BCINA) is a chemical compound that has been widely used in scientific research due to its unique properties. BCINA is a small molecule that is highly soluble in water and has a molecular weight of 282.33 g/mol. It is a potent inhibitor of protein kinase C (PKC) and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-benzyl-N-(2-cyanoethyl)isonicotinamide inhibits PKC by binding to the enzyme's regulatory domain. This prevents the enzyme from being activated by diacylglycerol (DAG) and other activators. By inhibiting PKC, this compound can alter the activity of a variety of cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. In addition to its ability to inhibit PKC, this compound has been shown to have anti-inflammatory effects. It can also alter the activity of a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. This compound has been used in studies related to cancer, diabetes, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-N-(2-cyanoethyl)isonicotinamide in lab experiments is its potency as a PKC inhibitor. It is also highly soluble in water, which makes it easy to work with in aqueous solutions. However, this compound does have some limitations. It can be toxic to cells at high concentrations, and its effects on other cellular processes can be difficult to predict.

Future Directions

There are several future directions for research related to N-benzyl-N-(2-cyanoethyl)isonicotinamide. One area of interest is the development of new PKC inhibitors that are more specific and less toxic than this compound. Another area of interest is the use of this compound in combination with other drugs to treat cancer, diabetes, and other diseases. Finally, there is a need for more research on the biochemical and physiological effects of this compound, particularly in relation to its anti-inflammatory properties.

Synthesis Methods

The synthesis of N-benzyl-N-(2-cyanoethyl)isonicotinamide involves the reaction of isonicotinoyl chloride with benzylamine and 2-cyanoethylamine in the presence of triethylamine. The reaction takes place in dichloromethane and is followed by purification using column chromatography. The yield of this compound is typically around 50-60%.

Scientific Research Applications

N-benzyl-N-(2-cyanoethyl)isonicotinamide has been used in a wide range of scientific research studies. One of the main applications of this compound is as a PKC inhibitor. PKC is a family of enzymes that play a key role in cell signaling and regulation. By inhibiting PKC, this compound can alter the activity of a variety of cellular processes. This compound has also been shown to have anti-inflammatory effects, and has been used in studies related to cancer, diabetes, and neurodegenerative diseases.